Cas no 1806977-63-8 (3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1806977-63-8
• MF: C₈H₄BrClF₂N₂
• MW: 281.484566688538
• CID: 4858876
• Update Time: 2025-06-11

3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C8H4BrClF2N2/c9-6-4(1-2-13)3-5(8(11)12)14-7(6)10/h3,8H,1H2
• InChI Key： DAIKERIPZURGTM-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(F)F)C=C1CC#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806977-63-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile, identified by the CAS number 1806977-63-8, is a versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the pyridine class, which is well-documented for its broad spectrum of biological activities and utility in drug discovery. The presence of multiple substituents, including bromo, chloro, and difluoromethyl groups, as well as an acetonitrile moiety, makes this molecule a promising scaffold for further derivatization and exploration.

The structural composition of 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile imparts distinct chemical properties that enhance its reactivity and functionalization potential. The bromo and chloro substituents serve as excellent handles for further modifications via cross-coupling reactions, such as Suzuki-Miyaura, Buchwald-Hartwig, or Stille couplings, enabling the introduction of diverse functional groups. Additionally, the difluoromethyl group is known to improve metabolic stability and binding affinity in drug candidates, making it a valuable feature in medicinal chemistry.

The acetonitrile group at the 4-position not only contributes to the overall solubility and polarity of the compound but also provides a site for further chemical manipulation. This allows for the synthesis of more complex derivatives that can be screened for biological activity. The combination of these features makes 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile a valuable building block for the development of novel pharmaceuticals.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. Studies have demonstrated that pyridine-based compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The structural motifs present in 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile align well with these pharmacophores, suggesting its potential as a lead compound or intermediate in drug discovery campaigns.

One notable area of research involving 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in various cellular processes, and dysregulation of their activity is associated with numerous diseases, particularly cancer. Pyridine derivatives have been extensively studied as kinase inhibitors due to their ability to bind to the ATP-binding pocket of these enzymes. The presence of halogen substituents in 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile enhances its interaction with biological targets, potentially leading to more potent and selective inhibitors.

Furthermore, the difluoromethyl group has been shown to improve pharmacokinetic properties such as bioavailability and metabolic stability. This feature is particularly important in drug development, as it can enhance the duration of action and reduce side effects. Recent studies have highlighted the use of difluorinated compounds in the development of next-generation antiviral drugs, where they contribute to increased resistance profiles against viral enzymes.

The acetonitrile moiety in 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile also plays a role in modulating drug-likeness properties. Acetonitrile-based compounds often exhibit good solubility in both aqueous and organic solvents, which is advantageous for formulation development. Additionally, the nitrile group can serve as a bioisostere for other functional groups, allowing for structural optimization while maintaining biological activity.

Advances in computational chemistry have further facilitated the exploration of 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile as a lead compound. Molecular modeling studies have been employed to predict binding interactions with target proteins, providing insights into potential drug candidates before experimental synthesis. These computational approaches have accelerated the drug discovery process by identifying promising derivatives with optimized pharmacokinetic profiles.

Another emerging application of 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile is in the field of agrochemicals. Pyridine derivatives are known for their efficacy as pesticides and herbicides due to their ability to disrupt essential biological pathways in pests. The structural features of this compound make it a suitable candidate for developing novel agrochemicals with improved environmental profiles and enhanced efficacy.

The synthesis of 3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile involves multi-step organic reactions that highlight its synthetic utility. The preparation typically begins with a halogenation step to introduce bromo and chloro substituents onto a pyridine backbone. Subsequent functionalization with a difluoromethyl group followed by acetylation yields the desired product. This synthetic route underscores the compound's versatility as a chemical intermediate.

In conclusion,3-Bromo-2-chloro-6-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1806977-63-8) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features enable its use as a scaffold for drug discovery, particularly in developing kinase inhibitors and antiviral agents. The presence of halogen substituents enhances its reactivity, while the difluoromethyl group improves metabolic stability. Additionally,3-Bromo...